Cas no 127471-94-7 ((2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate)
127471-94-7 structure
Product Name:(2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
CAS No:127471-94-7
MF:C29H36O4
MW:448.593749046326
CID:198712
PubChem ID:15029724
Update Time:2025-04-19
(2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate Chemical and Physical Properties
Names and Identifiers
-
- (2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
- [2-(4-methoxyphenyl)-2-oxoethyl] (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
- AKA MDI 403
- GR 116526X
- Hydroxyanasatil retinoate
- MDI 403
- p-Methoxyphenacyl 13-cis-retinoate
- Retinoic acid,2-(4-methoxyphenyl)-2-oxoethyl ester, 13-cis-
- Isotretinoin anisatil [USAN]
- UNII-922SI67369
- CHEMBL2107427
- D04636
- ISOTRETINOIN ANISATIL [WHO-DD]
- 127471-94-7
- Granactive retexture c
- AKOS022172936
- Q27271459
- Retinoic acid,2-(4-methoxyphenyl)-2-oxoethyl ester,13-cis-
- GR-116526X
- DTXSID901021797
- Retinoic acid, 1-2-(4-methoxyphenyl)-2-oxoethyl ester, 13-cis-
- 922SI67369
- SCHEMBL14161050
- (2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
- HYDROXYANASATIL RETINOATE [INCI]
- Isotretinoin anisatil
- Isotretinoin anisatil (USAN)
-
- Inchi: 1S/C29H36O4/c1-21(12-17-26-23(3)11-8-18-29(26,4)5)9-7-10-22(2)19-28(31)33-20-27(30)24-13-15-25(32-6)16-14-24/h7,9-10,12-17,19H,8,11,18,20H2,1-6H3/b10-7+,17-12+,21-9+,22-19-
- InChI Key: YDBCQZCJDPGBBE-BVYOMHTDSA-N
- SMILES: O(CC(C1C=CC(=CC=1)OC)=O)C(/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C)=O
Computed Properties
- Exact Mass: 448.261
- Monoisotopic Mass: 448.261
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 843
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 1.061±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 594.8°Cat760mmHg
- Flash Point: 251.2°C
- Refractive Index: 1.56
- Solubility: Insuluble (2.8E-4 g/L) (25 ºC),
(2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119609-1g |
(2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate |
127471-94-7 | 95% | 1g |
1,352.39 USD | 2021-06-16 | |
| Chemenu | CM201778-1g |
Isotretinoin Anisatil |
127471-94-7 | 95% | 1g |
$1530 | 2021-06-15 | |
| Crysdot LLC | CD12156186-1g |
(2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate |
127471-94-7 | 95+% | 1g |
$1623 | 2024-07-23 |
(2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
127471-94-7 ((2Z,4E,6E,8E)-2-(4-Methoxyphenyl)-2-oxoethyl 3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate) Related Products
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